4-(2,4-Dioxo-thiazolidin-5-ylidenemethyl)-benzoic acid methyl ester

• CAS RN: 199167-77-6
• Molecular Formula: C12H9NO4S
• Molecular Weight: 263.27 g/mol
• IUPAC Name: methyl 4-[(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]benzoate
• InChI: InChI=1S/C12H9NO4S/c1-17-11(15)8-4-2-7(3-5-8)6-9-10(14)13-12(16)18-9/h2-6H,1H3,(H,13,14,16)
• InChI Key: VVYFDUGNDSIVAM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C=C2C(=O)NC(=O)S2

Description

4-(2,4-Dioxo-thiazolidin-5-ylidenemethyl)-benzoic acid methyl ester is a useful research compound. Its molecular formula is C12H9NO4S and its molecular weight is 263.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-formyl-benzoic acid methyl ester (1.0 g, 6.7 mmol), thiazolidine-2,4-dione (0.78 g, 6.7 mmol) and piperidine (0.66 ml, 6.7 mmol) in 2-methoxy-ethanol (20 ml) was refluxed for 2 hrs, cooled to the room temperature and evaporated. The residue was triturated with CH2Cl2 to produce a crystalline material which was collected by filtration to afford the title compound (620 mg, 35% yield). LRMS: 263.3 (calcd.), 264.1 [MH]+ (found).